Cas no 106859-42-1 (trans-1-(diphenylmethyl)-2-methylazetidin-3-ol)

• Product Name: trans-1-(diphenylmethyl)-2-methylazetidin-3-ol
• CAS No: 106859-42-1
• MF: C₁₇H₁₉NO
• MW: 253.338864564896
• MDL: MFCD30802675
• CID: 4559970
• PubChem ID: 10015138
• Update Time: 2025-10-29

trans-1-(diphenylmethyl)-2-methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (2R,3S)-1-(Diphenylmethyl)-2-methylazetidin-3-ol
• (2R,3S)-1-Benzhydryl-2-methylazetidin-3-ol
• 3-Azetidinol, 1-(diphenylmethyl)-2-methyl-, (2R-trans)-
• trans-1-(diphenylmethyl)-2-methylazetidin-3-ol
• AMY34380
• SB22372
• SB22373
• 1-(diphenylmethyl)-2-methylazetidin-3-ol,trans-
• (2R,3S)-1-Diphenylmethyl-2-methylazetidin-3-ol
• 138876-39-8
• MFCD30802675
• SCHEMBL5454645
• AKOS027337836
• AS-48326
• P19411
• (2R,3S)-1-Benzhydryl-2-methyl-azetidin-3-ol
• CS-0053474
• rel-(2R,3S)-1-Benzhydryl-2-methylazetidin-3-ol
• MFCD29059120
• 106859-42-1
• F30368

• MDL： MFCD30802675
• Inchi： 1S/C17H19NO/c1-13-16(19)12-18(13)17(14-8-4-2-5-9-14)15-10-6-3-7-11-15/h2-11,13,16-17,19H,12H2,1H3/t13-,16+/m1/s1
• InChI Key： RVJIUWJMJDLQIP-CJNGLKHVSA-N
• SMILES： O[C@H]1CN(C(C2C=CC=CC=2)C2C=CC=CC=2)[C@@H]1C

Computed Properties

• Exact Mass: g/mol
• Monoisotopic Mass: g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: g/mol
• XLogP3: 3
• Topological Polar Surface Area: 23.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on trans-1-(diphenylmethyl)-2-methylazetidin-3-ol

Introduction to trans-1-(diphenylmethyl)-2-methylazetidin-3-ol (CAS No. 106859-42-1)

trans-1-(diphenylmethyl)-2-methylazetidin-3-ol (CAS No. 106859-42-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique azetidine ring and diphenylmethyl substituent, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The azetidine ring, a four-membered nitrogen-containing heterocycle, is a key structural feature of trans-1-(diphenylmethyl)-2-methylazetidin-3-ol. This ring structure is known for its conformational rigidity and ability to mimic the bioactive conformations of larger, more flexible molecules. The presence of the diphenylmethyl group further enhances the compound's lipophilicity and stability, making it an attractive scaffold for drug design.

Recent studies have highlighted the potential of trans-1-(diphenylmethyl)-2-methylazetidin-3-ol in the treatment of neurological disorders. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent neuroprotective effects by modulating the activity of specific ion channels and receptors involved in neuronal function. These findings suggest that trans-1-(diphenylmethyl)-2-methylazetidin-3-ol could be a valuable lead compound for developing new therapies for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, trans-1-(diphenylmethyl)-2-methylazetidin-3-ol has shown promise in the field of cancer research. Studies have indicated that this compound can inhibit the proliferation of various cancer cell lines by interfering with key signaling pathways involved in cell growth and survival. A notable example is its ability to target the PI3K/Akt/mTOR pathway, which is frequently dysregulated in many types of cancer. This makes trans-1-(diphenylmethyl)-2-methylazetidin-3-ol a potential candidate for further investigation as an anticancer agent.

The pharmacokinetic properties of trans-1-(diphenylmethyl)-2-methylazetidin-3-ol have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Its high oral bioavailability and low toxicity profile make it an attractive candidate for clinical development.

Furthermore, the synthetic accessibility of trans-1-(diphenylmethyl)-2-methylazetidin-3-ol has been optimized through various synthetic routes. One such route involves the use of palladium-catalyzed cross-coupling reactions to efficiently construct the diphenylmethyl substituent on the azetidine ring. This synthetic strategy not only improves the yield and purity of the final product but also allows for easy modification of the molecule to explore structure-activity relationships (SAR).

In conclusion, trans-1-(diphenylmethyl)-2-methylazetidin-3-ol (CAS No. 106859-42-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its diverse biological activities and favorable pharmacokinetic properties, position it as a promising lead compound for further development in various therapeutic areas. Ongoing research continues to uncover new applications and mechanisms of action for this intriguing molecule, underscoring its importance in modern drug discovery efforts.